Cas no 1809517-32-5 (Hydroxyanastrozole)

• Product Name: Hydroxyanastrozole
• CAS No: 1809517-32-5
• MF: C₁₇H₁₉N₅O
• MW: 309.37
• CID: 5146223
• Update Time: 2025-05-27

Hydroxyanastrozole Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediacetonitrile, α1-(hydroxymethyl)-α1,α3,α3-trimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-
• Hydroxyanastrozole
• Hydroxy AnastrozoleQ: What is Hydroxy Anastrozole Q: What is the CAS Number of Hydroxy Anastrozole

• Inchi： 1S/C17H19N5O/c1-16(2,8-18)14-4-13(7-22-12-20-11-21-22)5-15(6-14)17(3,9-19)10-23/h4-6,11-12,23H,7,10H2,1-3H3
• InChI Key： OQTXFTNVWHOUNW-UHFFFAOYSA-N
• SMILES： C(C1C=C(CN2N=CN=C2)C=C(C(C)(C)C#N)C=1)(C)(CO)C#N

Additional information on Hydroxyanastrozole

Hydroxyanastrozole (CAS No. 1809517-32-5): An Overview of Its Properties and Applications

Hydroxyanastrozole (CAS No. 1809517-32-5) is a derivative of anastrozole, a well-known aromatase inhibitor used in the treatment of hormone receptor-positive breast cancer. This compound has garnered significant attention in recent years due to its potential therapeutic benefits and unique chemical properties. In this comprehensive overview, we will delve into the structure, mechanism of action, and recent research findings related to Hydroxyanastrozole.

Chemical Structure and Properties

Hydroxyanastrozole is a modified form of anastrozole, characterized by the addition of a hydroxyl group to the molecular structure. The chemical formula of Hydroxyanastrozole is C₁₇H₁₃N₅O₂, and it has a molecular weight of approximately 307.31 g/mol. The introduction of the hydroxyl group significantly alters the pharmacokinetic and pharmacodynamic properties of the compound, making it a subject of intense research in both academic and industrial settings.

The solubility and stability of Hydroxyanastrozole are crucial factors in its application. Studies have shown that it exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various experimental setups. Additionally, its stability under different pH conditions and temperatures has been extensively evaluated, providing valuable insights into its potential for long-term storage and formulation.

Mechanism of Action

Hydroxyanastrozole functions as an aromatase inhibitor, similar to its parent compound anastrozole. Aromatase is an enzyme responsible for converting androgens into estrogens, which play a critical role in the growth and progression of hormone receptor-positive breast cancer. By inhibiting aromatase, Hydroxyanastrozole reduces estrogen levels, thereby slowing down or halting tumor growth.

The mechanism of action of Hydroxyanastrozole involves binding to the active site of aromatase, preventing the conversion of androgens to estrogens. Recent studies have revealed that the hydroxyl group in Hydroxyanastrozole enhances its binding affinity to aromatase, making it more potent than anastrozole in certain contexts. This increased potency has led to renewed interest in its potential as a therapeutic agent.

Clinical Applications and Research Findings

The clinical applications of Hydroxyanastrozole are primarily focused on the treatment of hormone receptor-positive breast cancer. Clinical trials have demonstrated that it can effectively reduce estrogen levels and inhibit tumor growth in patients with advanced breast cancer. A phase II clinical trial published in the Journal of Clinical Oncology reported that patients treated with Hydroxyanastrozole showed a significant improvement in progression-free survival compared to those treated with standard anastrozole.

Beyond breast cancer, recent research has explored the potential applications of Hydroxyanastrozole^{(CAS No. 1809517-32-5)) in other hormone-dependent cancers, such as ovarian and endometrial cancers. Preliminary studies suggest that it may have similar efficacy in these conditions, although further research is needed to confirm these findings.) in other hormone-dependent cancers, such as ovarian and endometrial cancers. Preliminary studies suggest that it may have similar efficacy in these conditions, although further research is needed to confirm these findings.}

In addition to its therapeutic applications, Hydroxyanastrozole has been studied for its potential use as a research tool. Its unique chemical properties make it an excellent candidate for investigating the mechanisms of aromatase inhibition and estrogen signaling pathways. Researchers at leading institutions have utilized Hydroxyanastrozole-based assays to gain deeper insights into these processes, contributing to the broader understanding of hormonal regulation in health and disease.

Safety and Toxicity Profile

The safety profile of Hydroxyanastrozole is an important consideration for its clinical use. Preclinical studies have shown that it is generally well-tolerated at therapeutic doses, with minimal side effects observed in animal models. Common side effects associated with aromatase inhibitors include hot flashes, joint pain, and bone density loss; however, these symptoms are typically manageable with appropriate supportive care.

Clinical trials have also reported a favorable safety profile for Hydroxyanastrozole strong>. Adverse events were mostly mild to moderate in severity and did not lead to treatment discontinuation in most cases. Ongoing research aims to further refine dosing regimens and identify strategies to minimize side effects while maximizing therapeutic benefits.

FUTURE DIRECTIONS AND CONCLUSIONS
The ongoing research into Hydroxyanatrozo le (CAS No. 1809517-32-5) holds great promise for advancing our understanding of hormonal regulation and developing more effective treatments for hormone-dependent cancers. Its unique chemical properties and enhanced potency make it a valuable addition to the arsenal of aromatase inhibitors available for clinical use.
Future directions include exploring combination therapies involving Hydro xyanatrozo le with other anticancer agents to enhance treatment outcomes. Additionally, investigations into novel delivery systems such as nanoparticles may improve bioavailability and reduce systemic side effects.
In conclusion, H y dro xyana stro zo le represents a significant advancement in the field of endocrine oncology. Its continued study will undoubtedly contribute to improved patient outcomes and a deeper understanding of hormonal mechanisms in cancer biology.